Cas no 87399-97-1 (9-Oxa-2-azaspiro[5.5]undecane, 8,8-diMethyl-2-(phenylMethyl)-)

• Product Name: 9-Oxa-2-azaspiro[5.5]undecane, 8,8-diMethyl-2-(phenylMethyl)-
• CAS No: 87399-97-1
• MF: C₁₈H₂₇NO
• MW: 273.413085222244
• CID: 831935
• PubChem ID: 562642
• Update Time: 2025-04-19

9-Oxa-2-azaspiro[5.5]undecane, 8,8-diMethyl-2-(phenylMethyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Oxa-2-azaspiro[5.5]undecane, 8,8-diMethyl-2-(phenylMethyl)-
• 2-Benzyl-8,8-dimethyl-9-oxa-2-azaspiro[5.5]undecane
• 8,8-dimethyl-2-benzyl-9-Oxa-2-azaspiro[5.5]undecane
• 3-Oxa-8-azaspiro[5.5]undecane, 8-benzyl-2,2-dimethyl-
• GEHJWDOESWZZTK-UHFFFAOYSA-N
• 2-Benzyl-8,8-dimethyl-9-oxa-2-azaspiro[5.5]undecane #
• 87399-97-1

• Inchi： 1S/C18H27NO/c1-17(2)14-18(10-12-20-17)9-6-11-19(15-18)13-16-7-4-3-5-8-16/h3-5,7-8H,6,9-15H2,1-2H3
• InChI Key： GEHJWDOESWZZTK-UHFFFAOYSA-N
• SMILES： O1CCC2(CN(CC3C=CC=CC=3)CCC2)CC1(C)C

Computed Properties

• Exact Mass: 273.209264485g/mol
• Monoisotopic Mass: 273.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų